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Introduction

Spinasaponin E is a triterpenoid saponin isolated from Spinacia oleracea L., commonly known
as spinach.[1] As a member of the saponin class of compounds, it is characterized by a
complex aglycone backbone glycosidically linked to one or more sugar chains. Saponins are
known to exhibit a wide range of biological activities, and Spinasaponin E, in particular, has
been identified as a compound of interest for research in inflammatory diseases.[1][2] This
technical guide provides an in-depth look at the basic molecular structure of Spinasaponin E,
based on currently available data.

Physicochemical Properties

A summary of the key physicochemical properties of Spinasaponin E is presented in the table
below. This data is essential for its identification, characterization, and potential application in
experimental settings.
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Property Value Source
Molecular Formula C58H90028 [1112]
Molecular Weight 1235.32 g/mol [1][2]
CAS Number 2867584-02-7 [1]

(2S,3S,4S,5R,6R)-6-
[[(2S,3R,4S,4aR,6aR,6bS,8aS,
12aS,14aR,14bR)-4-carboxy-
8a-[(2S,3S,4R,5S,6S)-3-
[(2S,3R,4S,5R,6S)-3,4-
dihydroxy-6-methyl-5-
[(2S,3R,4S,5R)-3,4,5-
trihydroxyoxan-2-ylJoxyoxan-2-
IUPAC Name ylJoxy-4,5-dihydroxy-6- 3]
methyloxan-2-ylJoxycarbonyl-
2-hydroxy-4,6a,6b,11,11,14b-
hexamethyl-
1,2,3,4a,5,6,7,8,9,10,12,12a,1
4,14a-tetradecahydropicen-3-
ylJoxy]-3,5-dihydroxy-4-
[(2S,3R,4S,5R)-3,4,5-
trihydroxyoxan-2-ylJoxyoxane-

2-carboxylic acid

Molecular Structure

The core of Spinasaponin E is a pentacyclic triterpenoid aglycone, a common feature among
oleanane-type saponins. Attached to this aglycone are several sugar moieties, which
significantly contribute to the molecule's overall size, polarity, and biological activity. The IUPAC
name provides a detailed description of the stereochemistry and connectivity of the various
functional groups and sugar residues.[3]

A simplified 2D representation of the molecular structure of Spinasaponin E is provided below.
This diagram illustrates the complex arrangement of the aglycone and the attached sugar
chains.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9024837/
https://pubchem.ncbi.nlm.nih.gov/compound/Spinasaponin-E
https://pmc.ncbi.nlm.nih.gov/articles/PMC9024837/
https://pubchem.ncbi.nlm.nih.gov/compound/Spinasaponin-E
https://pmc.ncbi.nlm.nih.gov/articles/PMC9024837/
https://vtechworks.lib.vt.edu/server/api/core/bitstreams/d1951999-faf8-48c7-8802-61b6171effb9/content
https://www.benchchem.com/product/b12367239?utm_src=pdf-body
https://vtechworks.lib.vt.edu/server/api/core/bitstreams/d1951999-faf8-48c7-8802-61b6171effb9/content
https://www.benchchem.com/product/b12367239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sugar Moieties

Triterpenoid Aglycone

Sugar Chain 1 GlyCOSidiC bond Sugar Chain 4
C3-0O-glycosidic bond
/ GlyCOSidiC bond
Oleanane-type

Sugar Chain 2 Sugar Chain 3
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Extraction and Initial Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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